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Compound of Interest

Compound Name: 4-Methyl-5-oxohexanenitrile

Cat. No.: B077940 Get Quote

Essential Safety and Handling Guide for 4-
Methyl-5-oxohexanenitrile
For Immediate Use by Laboratory Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of 4-Methyl-5-oxohexanenitrile (CAS No. 10413-01-1). The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Assessment and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 4-Methyl-5-oxohexanenitrile is not readily

available, data from the closely related compound 5-oxohexanenitrile and general knowledge

of aliphatic nitriles indicate significant potential hazards. Aliphatic nitriles can be harmful if

swallowed, in contact with skin, or inhaled, with toxicity primarily due to the metabolic release of

cyanide.[1] Therefore, stringent adherence to safety protocols is mandatory.

GHS Classification (Inferred from 5-Oxohexanenitrile):

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2]

Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.[2]
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Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[2]

Recommended Personal Protective Equipment (PPE)
PPE Category Specification Rationale

Hand Protection
Chemical-resistant nitrile

gloves.

Nitrile gloves offer protection

against a wide range of

chemicals, including nitriles

and ketones.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from splashes

and airborne droplets of the

chemical.

Skin and Body Protection Laboratory coat.
Prevents contamination of

personal clothing and skin.

Respiratory Protection

Use in a well-ventilated area or

with local exhaust ventilation

(fume hood).

Minimizes the risk of inhaling

harmful vapors.

Operational Plan: Safe Handling Procedures
Adherence to the following step-by-step procedures is critical to minimize exposure and ensure

a safe laboratory environment.

Preparation:

Ensure a chemical fume hood is operational and available.

Assemble all necessary equipment and reagents before handling the compound.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.

Prepare a designated waste container for 4-Methyl-5-oxohexanenitrile waste.

Handling:
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Conduct all manipulations of 4-Methyl-5-oxohexanenitrile within a certified chemical

fume hood.

Wear the full complement of recommended PPE at all times.

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory area.

Use compatible equipment (e.g., glass, stainless steel) to prevent reactions.

Post-Handling:

Thoroughly wash hands with soap and water after handling the compound, even if gloves

were worn.

Clean the work area and any contaminated equipment.

Securely close the container of 4-Methyl-5-oxohexanenitrile and store it in a cool, dry,

and well-ventilated area away from incompatible materials.

Emergency and First Aid Procedures
In the event of an exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. Seek

immediate medical attention.

Skin Contact

Immediately remove contaminated clothing.

Flush the affected skin area with copious

amounts of water for at least 15 minutes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Plan
All waste containing 4-Methyl-5-oxohexanenitrile must be treated as hazardous waste.

Waste Segregation:

Collect all liquid waste containing 4-Methyl-5-oxohexanenitrile in a designated, labeled,

and sealed container.

Contaminated solid waste (e.g., gloves, paper towels) should be placed in a separate,

clearly labeled hazardous waste bag or container.

Container Labeling:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "4-
Methyl-5-oxohexanenitrile".
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Storage:

Store waste containers in a designated satellite accumulation area that is secure and

away from general laboratory traffic.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal company.

Do not dispose of 4-Methyl-5-oxohexanenitrile down the drain or in regular trash.

Quantitative Data Summary
The following table summarizes the known physical and chemical properties of 4-Methyl-5-
oxohexanenitrile.

Property Value

CAS Number 10413-01-1

Molecular Formula C₇H₁₁NO

Molecular Weight 125.17 g/mol

Boiling Point 115 °C at 15 Torr

Density 0.948 g/cm³ at 25 °C

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling and disposal of 4-
Methyl-5-oxohexanenitrile.
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Workflow for Handling 4-Methyl-5-oxohexanenitrile
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Caption: Workflow for handling 4-Methyl-5-oxohexanenitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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